Cas no 25939-05-3 (Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)-)

• Product Name: Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)-
• CAS No: 25939-05-3
• MF: C₁₃H₈Cl₄N₂
• MW: 334.028018951416
• CID: 260077
• PubChem ID: 5360800
• Update Time: 2025-10-29

Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)-
• N-(2,4,6-TRICHLOROPHENYL)BENZENECARBOHYDRAZONOYLCHLORIDE
• Banomite
• Benz-<2.4.6-trichlor-phenylhydrazid>-chlorid
• benzoyl chloride (2,4,6-trichlorophenyl)hydrazone
• Benzoyl chloride trichlorophenylhydrazone
• N-(2,4,6-trichloro)phenylbenzhydrazidoyl chloride
• N-(2,4,6-Trichlorophenyl)benzenecarbohydrazonic acid chloride
• N-(2,4,6-Trichlorophenyl)benzenecarbohydrazonoyl
• N'-(2,4,6-trichloro-phenyl)-benzohydrazonoyl chloride
• N'-(2,4,6-Trichlor-phenyl)-benzohydrazonoylchlorid
• Benzoyl chloride, .alpha.-(2,4,6-trichlorophenyl)hydrazono-
• Caswell No. 081E
• N-(2,4,6-Trichlorophenyl)benzenecarbohydrazonoyl chloride #
• 2-15-00-00157 (Beilstein Handbook Reference)
• AKOS000279614
• JY0NIX65D7
• AB01330070-02
• (Z)-N-(2, 4, 6-trichlorophenyl)benzenecarbohydrazonoyl chloride
• A818094
• UNII-JY0NIX65D7
• BRN 0961840
• EPA Pesticide Chemical Code 281600
• Benzenecarbohydrazonoyl chloride, N-(2,4,6-trichlorophenyl)-
• AI3-27646
• U 27415
• Benzoyl chloride, (2,4,6-trichlorophenyl)hydrazone
• Benzoyl chloride(2,4,6-trichlorophenyl)hydrazone
• U-27,415
• Benzoyl chloride, alpha-(2,4,6-trichlorophenyl)hydrazono-
• QVMATSPQIBFRPZ-UYRXBGFRSA-N
• 25939-05-3
• NCGC00336272-01
• N-(2,4,6-Trichlorophenyl)benzenecarbohydrazonoyl chloride
• CHEMBL358678
• U-27415
• Banamite

• MDL： MFCD00222020
• Inchi： 1S/C13H8Cl4N2/c14-9-6-10(15)12(11(16)7-9)18-19-13(17)8-4-2-1-3-5-8/h1-7,18H/b19-13-
• InChI Key： QVMATSPQIBFRPZ-UYRXBGFRSA-N
• SMILES： ClC1C=C(C=C(C=1N/N=C(/C1C=CC=CC=1)\Cl)Cl)Cl

Computed Properties

• Exact Mass: 331.94400
• Monoisotopic Mass: 331.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 24.4A^2
• XLogP3: 6.5

Experimental Properties

• Density: 1.5087 (rough estimate)
• Melting Point: 98°C
• Boiling Point: 490.16°C (rough estimate)
• Flash Point: 202.1°C
• Refractive Index: 1.6000 (estimate)
• PSA: 24.39000
• LogP: 5.73230

Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- Security Information

• Storage Condition：(BD323544)

Additional information on Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)-

Professional Overview of Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- (CAS No. 25939-05-3)

Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- (CAS No. 25939-05-3) is a specialized organic compound widely used in synthetic chemistry and pharmaceutical research. This compound belongs to the class of hydrazonoyl chlorides, which are known for their versatility in forming heterocyclic structures. Researchers and industries value this chemical for its role in synthesizing biologically active molecules, including potential drug candidates and agrochemicals.

The molecular structure of Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- features a trichlorophenyl group attached to a hydrazonoyl chloride moiety, enhancing its reactivity in nucleophilic substitution reactions. Its CAS No. 25939-05-3 serves as a unique identifier in chemical databases, ensuring precise referencing in academic and industrial applications. Recent studies highlight its utility in constructing pyrazole and triazole derivatives, which are pivotal in medicinal chemistry.

In the context of current trends, Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- has gained attention due to the rising demand for sustainable synthetic methods and green chemistry. Researchers are exploring its use in catalyzed reactions under mild conditions, aligning with global efforts to reduce hazardous waste. Additionally, its potential applications in crop protection formulations have sparked interest, given the growing need for eco-friendly agrochemicals.

The compound’s stability and compatibility with various solvents make it a preferred choice for multi-step organic synthesis. Laboratories often employ it in the preparation of ligands for metal complexes used in catalysis. Its N-(2,4,6-trichlorophenyl) substituent contributes to steric hindrance, influencing reaction selectivity—a topic frequently searched in AI-driven reaction prediction platforms.

From a commercial perspective, CAS No. 25939-05-3 is supplied by leading chemical manufacturers with high purity grades (>98%). Quality control protocols ensure its suitability for high-throughput screening in drug discovery. The compound’s safety profile and handling guidelines are well-documented, addressing common queries about laboratory storage and compatibility with other reagents.

Innovations in automated synthesis and machine learning-assisted retrosynthesis have further amplified the relevance of Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)-. Computational tools now predict its reactivity patterns, reducing experimental trial-and-error. This aligns with the industry’s shift toward data-driven chemistry, a hot topic in scientific forums and patent filings.

In summary, Benzenecarbohydrazonoylchloride, N-(2,4,6-trichlorophenyl)- (CAS No. 25939-05-3) is a cornerstone in modern organic synthesis. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural features and adaptability to green chemistry principles. As research continues to uncover new reactivities, this compound remains a focal point for innovation in synthetic methodologies.